Cas no 1257050-19-3 (5-chloro-Spiro[2.5]oct-5-ene-6-carboxaldehyde)

• Product Name: 5-chloro-Spiro[2.5]oct-5-ene-6-carboxaldehyde
• CAS No: 1257050-19-3
• MF: C₉H₁₁ClO
• MW: 170.63
• CID: 2135918
• PubChem ID: 87279520
• Update Time: 2024-11-06

5-chloro-Spiro[2.5]oct-5-ene-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-Spiro[2.5]oct-5-ene-6-carboxaldehyde
• Spiro[2.5]oct-5-ene-6-carboxaldehyde,5-chloro-
• CID 87279520
• 5-chlorospiro[2.5]oct-5-ene-6-carbaldehyde
• Spiro[2.5]oct-5-ene-6-carboxaldehyde, 5-chloro-
• F84554
• SCHEMBL1700709
• 1257050-19-3
• DA-37442

• Inchi： 1S/C9H11ClO/c10-8-5-9(3-4-9)2-1-7(8)6-11/h6H,1-5H2
• InChI Key： VTQDQXMWPGNMNK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC2(C1)CC2

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 259.8±40.0 °C(Predicted)